Cas no 139067-52-0 ((2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid)

(2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid structure
139067-52-0 structure
Product name:(2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid
CAS No:139067-52-0
MF:C35H40N4O6
MW:612.7153
CID:1269598
PubChem ID:6439414

(2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid
    • (2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxo
    • 4-[[2-[[2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
    • Cam 1189
    • BDBM50007439
    • PD-136450
    • PD-136,450
    • GTPL867
    • PD 136450
    • 3-{2-[2-(Adamantan-2-yloxycarbonylamino)-3-(1H-indol-3-yl)-2-methyl-propionylamino]-1-phenyl-ethylcarbamoyl}-acrylic acid
    • (E)-4-[[(1R)-2-[[(2R)-2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
    • 2-Butenoic acid, 4-[[(1R)-2-[[(2R)-3-(1H-indol-3-yl)-2-methyl-1-oxo-2-[[(tricyclo[3.3.1.13,7]dec-2-yloxy)carbonyl]amino]propyl]amino]-1-phenylethyl]amino]-4-oxo-
    • CAM-1189
    • CHEMBL341460
    • Q27088262
    • 4-((2- ((3-(1H-Indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-2-butenoic acid
    • 2-Butenoic acid, 4-((2-((3-(1H-indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-, (R-(R*,R*))-
    • SCHEMBL6895211
    • PD136450
    • (E)-4-[[2-[[2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl]amino]-1-phenylethyl]amino]-4-oxobut-2-enoic acid
    • AKOS040749145
    • CHEMBL3351022
    • BDBM50230677
    • CAM1189
    • 139067-52-0
    • (E)-4-(((1R)-2-(((2R)-2-(2-adamantyloxycarbonylamino)-3-(1H-indol-3-yl)-2-methylpropanoyl)amino)-1-phenylethyl)amino)-4-oxobut-2-enoic acid
    • 4-((2-((3-(1H-Indol-3-yl)-2-methyl-1-oxo-2-(((tricyclo(3.3.1.1(3,7))dec-2-yloxy)carbonyl)amino)propyl)amino)-1-phenylethyl)amino)-4-oxo-2-butenoic acid
    • Inchi: InChI=1S/C35H40N4O6/c1-35(18-26-19-36-28-10-6-5-9-27(26)28,39-34(44)45-32-24-14-21-13-22(16-24)17-25(32)15-21)33(43)37-20-29(23-7-3-2-4-8-23)38-30(40)11-12-31(41)42/h2-12,19,21-22,24-25,29,32,36H,13-18,20H2,1H3,(H,37,43)(H,38,40)(H,39,44)(H,41,42)/b12-11+/t21?,22?,24?,25?,29-,32?,35+/m0/s1
    • InChI Key: REMAMJQTIPBFTH-MYJPUEAFSA-N
    • SMILES: CC(CC1=CNC2=CC=CC=C21)(C(=O)NCC(C3=CC=CC=C3)NC(=O)C=CC(=O)O)NC(=O)OC4C5CC6CC(C5)CC4C6

Computed Properties

  • Exact Mass: 612.295
  • Monoisotopic Mass: 612.295
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 12
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 150A^2

Experimental Properties

  • Density: 1.33
  • Boiling Point: 950.4°C at 760 mmHg
  • Flash Point: 528.6°C
  • Refractive Index: 1.658
  • PSA: 160.09000
  • LogP: 6.51950

(2E)-4-{[(1R)-2-({alpha-methyl-N-[(tricyclo[3.3.1.1~3,7~]dec-2-yloxy)carbonyl]-D-tryptophyl}amino)-1-phenylethyl]amino}-4-oxobut-2-enoic acid Related Literature

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